4-amino-6-chloro-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione

• IUPAC Name: 6-chloro-1,1-dioxo-3,4-dihydro-2H-thiochromen-4-amine
• InChI: InChI=1S/C9H10ClNO2S/c10-6-1-2-9-7(5-6)8(11)3-4-14(9,12)13/h1-2,5,8H,3-4,11H2
• InChI Key: RCXZIISFWJVMFA-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)C2=C(C1N)C=C(C=C2)Cl
• Molecular Formula: C9H10ClNO2S
• Molecular Weight: 231.70 g/mol
• CAS RN: 1039912-70-3

Description

“4-amino-6-chloro-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione” is a chemical compound with the molecular formula C9H10ClNO2S. It is a powder at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H11NO2S.ClH/c10-8-5-6-13 (11,12)9-4-2-1-3-7 (8)9;/h1-4,8H,5-6,10H2;1H. This code provides a detailed description of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 233.72 g/mol. It is a powder at room temperature and has a melting point of 250-252 degrees Celsius.

Scientific Research Applications

Synthesis Techniques

• General Synthesis Methods : A general synthesis method for compounds like 4-amino-6-chloro-3,4-dihydro-2H-1λ⁶-benzothiopyran-1,1-dione is described. It involves condensation of 4-hydroxycoumarin derivatives with α,β-unsaturated acids (Merchant & Dike, 1978).

• Tautomer Synthesis : The synthesis of tautomers involving derivatives of 4-amino-6-chloro-3,4-dihydro-2H-1λ⁶-benzothiopyran-1,1-dione has been explored. These processes involve hydrolysis and methylation steps (Schweiger, 1982).

Chemical Reactivity and Properties

• Heterocycle Formation : Research has shown that thiochroman-3,4-diones, closely related to the compound , react with various chemicals to form fused heterocycles (Gabbutt, Hepworth, & Heron, 1994).

• Cleavage and Synthesis of Triazines : A study involving the cleavage of related pyrrolo[2,1-c][1,4]benzoxazine-1,2,4-triones with thiocarbonohydrazide to form 4-amino-1,2,4-triazines highlights the compound's potential in medicinal chemistry and fine organic synthesis (Kobelev et al., 2019).

Potential Pharmaceutical Applications

• Platelet Antiaggregating Activity : Some derivatives have shown strong platelet antiaggregating activity, indicating potential medicinal applications in cardiovascular health (Bargagna et al., 1990).

• Anticancer Activity : A compound structurally similar to 4-amino-6-chloro-3,4-dihydro-2H-1λ⁶-benzothiopyran-1,1-dione has shown promise as an anticancer agent, leading to the synthesis of its major metabolite for further study (Nammalwar et al., 2010).

Advanced Synthesis and Molecular Interactions

• Advanced Synthesis Techniques : Novel methodologies for synthesizing related 1,5-dihydro-2H-chromeno[2,3-d]pyrimidine-2,4(3H)-diones, important in pharmaceutical chemistry, have been developed (Osyanin et al., 2014).

• Hydrogen Bonding and Tautomerism Studies : Research on hydrogen bonding and tautomerism in acylpyran-diones, closely related to the target compound, provides insights into the molecular interactions and structural dynamics (Hansen, Bolvig, & Kappe, 1995).

Safety and Hazards

The compound has been classified with the signal word “Warning”. It has hazard statements H302, H315, H319, H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.